N-(2-(furan-2-yl)-2-hydroxypropyl)-4-methylthiophene-2-carboxamide

• IUPAC Name: N-[2-(furan-2-yl)-2-hydroxypropyl]-4-methylthiophene-2-carboxamide
• InChI: InChI=1S/C13H15NO3S/c1-9-6-10(18-7-9)12(15)14-8-13(2,16)11-4-3-5-17-11/h3-7,16H,8H2,1-2H3,(H,14,15)
• InChI Key: MYJSUNLKMSZPKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)NCC(C)(C2=CC=CO2)O
• Molecular Formula: C13H15NO3S
• Molecular Weight: 265.33 g/mol

Description

Furan and thiophene are both heterocyclic compounds, which are compounds that contain a ring structure containing atoms of at least two different elements. Furan has a five-membered ring with four carbon atoms and one oxygen atom. Thiophene also has a five-membered ring, but with four carbon atoms and a sulfur atom.

Synthesis Analysis

The synthesis of furan and thiophene derivatives can involve various chemical reactions. For example, furfuryl alcohol, a furan derivative, can be synthesized by hydrogenation of furfural. Thiophene derivatives can be synthesized through reactions such as palladium-catalyzed cross-coupling reactions.

Molecular Structure Analysis

The molecular structure of furan and thiophene derivatives can be analyzed using spectroscopic techniques such as FT-IR, FT-Raman, UV–vis, and NMR. These techniques can provide information about the compound’s geometric and vibrational properties.

Chemical Reactions Analysis

Furan and thiophene derivatives can undergo various chemical reactions. For example, furan derivatives can participate in Diels–Alder reactions with electrophilic alkenes and alkynes. Thiophene derivatives can undergo reactions such as electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined through experimental methods and theoretical calculations. For example, the density, boiling point, and solubility of furfural, a furan derivative, have been reported.

Scientific Research Applications

Antibacterial Activity

Furan derivatives, including our compound of interest, have been recognized for their antibacterial properties. . The presence of the furan ring contributes to the compound’s ability to interfere with bacterial cell wall synthesis or protein function, making it a candidate for developing new antibacterial agents to combat antibiotic resistance.

Antifungal and Antiviral Properties

. This makes the compound a potential candidate for the development of treatments against fungal infections and viral diseases. Its mode of action could involve disrupting the replication process of viruses or inhibiting the growth of fungal cells.

Anti-Inflammatory and Analgesic Effects

. This suggests that N-[2-(furan-2-yl)-2-hydroxypropyl]-4-methylthiophene-2-carboxamide could be used in the development of new medications to treat inflammatory conditions and pain management.

Anticancer Potential

. The compound could be designed to target specific cancer cell lines, leading to the inhibition of tumor growth and proliferation. Research into its anticancer properties could yield significant advancements in cancer therapy.

Corrosion Inhibition

. The compound could be used to protect metals and alloys from corrosion, which is essential for extending the life of industrial machinery and infrastructure.

Food Industry Applications

. N-[2-(furan-2-yl)-2-hydroxypropyl]-4-methylthiophene-2-carboxamide could be explored for its potential to enhance the flavor profile of various food products due to its structural similarity to compounds that contribute to the aroma of cooked foods.

Mechanism of Action

The mechanism of action of a compound depends on its specific structure and the context in which it is used. For example, some furan and thiophene derivatives have been studied for their potential therapeutic effects.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. For example, furfural is flammable and can cause irritation if it comes into contact with the skin or eyes.

Future Directions

The future directions for research on furan and thiophene derivatives could involve exploring their potential applications in various fields, such as the synthesis of pharmaceuticals, dyes, or polymeric materials.